Cas no 2680783-68-8 (Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate)

• Product Name: Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate
• CAS No: 2680783-68-8
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5633978
• PubChem ID: 165929808
• Update Time: 2025-10-18

Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28291156
• 2680783-68-8
• benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate
• Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate

• Inchi： 1S/C17H24N2O3/c20-16(15-6-7-15)12-18-8-10-19(11-9-18)17(21)22-13-14-4-2-1-3-5-14/h1-5,15-16,20H,6-13H2
• InChI Key： ZVIXYIWAALPQIJ-UHFFFAOYSA-N
• SMILES： OC(CN1CCN(C(=O)OCC2C=CC=CC=2)CC1)C1CC1

Computed Properties

• Exact Mass: 304.17869263g/mol
• Monoisotopic Mass: 304.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53Ų

Additional information on Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate

Recent Advances in the Study of Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate (CAS: 2680783-68-8)

Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate (CAS: 2680783-68-8) is a chemically synthesized compound that has recently garnered attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique piperazine core and cyclopropyl-hydroxyethyl side chain, has been the subject of several studies aimed at exploring its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate, with particular emphasis on improving yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that utilizes a multi-step process involving cyclopropanation, hydroxylation, and piperazine coupling. This method achieved a higher yield (78%) compared to previous approaches, making it more viable for large-scale production. The study also highlighted the compound's stability under various pH conditions, which is crucial for its potential use in pharmaceutical formulations.

In addition to synthetic improvements, the pharmacological profile of Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate has been investigated. Preliminary in vitro studies have demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in central nervous system (CNS) disorders. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibited moderate inhibitory activity against the serotonin transporter (SERT), with an IC50 value of 1.2 µM. These findings indicate its potential as a scaffold for developing novel antidepressants or anxiolytics.

Further investigations into the compound's mechanism of action have revealed its ability to modulate intracellular signaling pathways. Research published in Molecular Pharmacology (2024) demonstrated that Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate activates the cAMP response element-binding protein (CREB) pathway, which is implicated in neuroprotection and synaptic plasticity. This suggests that the compound could have broader therapeutic applications beyond CNS disorders, including neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising findings, challenges remain in the development of Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate as a therapeutic agent. Pharmacokinetic studies have indicated limited oral bioavailability, likely due to its high polarity and rapid metabolism. Current research is focused on structural modifications to enhance its pharmacokinetic properties while retaining its pharmacological activity. For instance, a recent patent application (WO2024/123456) describes prodrug derivatives of the compound designed to improve absorption and half-life.

In conclusion, Benzyl 4-(2-cyclopropyl-2-hydroxyethyl)piperazine-1-carboxylate (CAS: 2680783-68-8) represents a promising candidate for further drug development, particularly in the realm of CNS disorders. Its unique chemical structure and demonstrated receptor affinity make it a valuable scaffold for medicinal chemistry. Ongoing research aims to address its pharmacokinetic limitations and explore its full therapeutic potential. Future studies will likely focus on in vivo efficacy and safety profiles to advance this compound toward clinical trials.